Resorcinol

Chinese Name
Resorcinol
English Name
Resorcinol
标识符
CAS No.
108-46-3
Molecular Formula
C6H6O2
Molecular Weight
110.1120
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
78%
61/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled61
druglikeness.missing17
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
110.1100
druglikeness.valid
TPSA
TPSA
40.4600
druglikeness.valid
pKa_acidic
pKa_acidic
9.3100
druglikeness.valid
pKa_basic
pKa_basic
-
LogP
LogP
0.8000
druglikeness.valid
LogD
LogD
0.7900
druglikeness.valid
HBA
HBA
2
druglikeness.valid
water_solubility
water_solubility
140000.0000
druglikeness.valid
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Unknown
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Yes
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
Widespread
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Permeable
druglikeness.valid
placental_barrier
placental_barrier
Permeable
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
Yes
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
Unknown
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
Unknown
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
Unknown
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
Unknown
druglikeness.valid
Ames_test
Ames_test
Positive
druglikeness.valid
micronucleus_test
micronucleus_test
Positive
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
Yes
druglikeness.valid
DNA_damage
DNA_damage
Yes
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid
LD50_oral
LD50_oral
301.0000
druglikeness.valid
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid
Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
Yes
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
null
druglikeness.valid
Skin_Sens
Skin_Sens
Yes
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
银屑病
Psoriasis
Corresponding Targets:
接触性皮炎
Contact Dermatitis
Corresponding Targets:
痤疮
Acne Vulgaris
Corresponding Targets:
皮肤色素沉着过度
Hyperpigmentation of Skin
Corresponding Targets:
脂溢性皮炎
Seborrheic Dermatitis
Corresponding Targets:
Plant Sources
No plant sources
相关化合物

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
CAS号:958631-84-0
分子式:C16H22O2
分子量:246.3500

ent-3β-Hydroxykaur-16-en-19-oic acid
ent-3β-Hydroxykaur-16-en-19-oic acid
CAS号:66556-91-0
分子式:C20H30O3
分子量:318.4570

Pyrroside B
Pyrroside B
CAS号:116271-35-3
分子式:C26H30O14
分子量:566.5120

Isodorsmanin A
Isodorsmanin A
CAS号:118266-99-2
分子式:C20H20O4
分子量:324.3760

Dehydrochromolaenin
Dehydrochromolaenin
CAS号:20013-76-7
分子式:C15H14O
分子量:210.2760

Methyl vanillate glucoside
Methyl vanillate glucoside
CAS号:72500-11-9
分子式:C15H20O9
分子量:344.3160